N-(1-ethylpropyl)-N,2-dimethyl-1H-benzimidazole-5-carboxamide

• IUPAC Name: N,2-dimethyl-N-pentan-3-yl-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C15H21N3O/c1-5-12(6-2)18(4)15(19)11-7-8-13-14(9-11)17-10(3)16-13/h7-9,12H,5-6H2,1-4H3,(H,16,17)
• InChI Key: ZFARHCKMZPSOOX-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)N(C)C(=O)C1=CC2=C(C=C1)N=C(N2)C
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

Pendimethalin is a selective herbicide used to control most annual grasses and common weeds in cereals, fruit, and vegetables. It belongs to the chemical class of dinitroanilines.

Synthesis Analysis

Pendimethalin is synthesized by a two-step reaction with N-(1-Ethylpropyl)-3,4-dimethylaniline as raw material and nitric acid as the nitration reagent. The second step of the reaction, which involves the nitration of the aniline group, is considered more dangerous than the first.

Chemical Reactions Analysis

The biotransformation pathway of Pendimethalin includes oxidation, reduction, and cyclization. The transformation steps are (a) oxidation of the alkyl side-chains (methyl and/or 1-ethylpropyl group), which results in hydroxyl and/or carboxyl groups, (b) reduction of one or two nitro groups to amine groups, and © cyclization to a benzimidazole heterocycle.

Mechanism of Action

While the specific mechanism of action for “N-(1-ethylpropyl)-N,2-dimethyl-1H-benzimidazole-5-carboxamide” is not available, Pendimethalin acts as a selective herbicide, controlling most annual grasses and common weeds.